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Compound of Interest

5-Bromo-2-methyl-1,3-
Compound Name:
dinitrobenzene

cat. No.: B1282729

An In-depth Technical Guide to the Safe Handling of 5-Bromo-2-methyl-1,3-dinitrobenzene

Introduction

5-Bromo-2-methyl-1,3-dinitrobenzene (also known as 4-Bromo-2,6-dinitrotoluene) is a
halogenated nitroaromatic compound used in various organic synthesis applications within
research and development.[1][2] Its molecular structure, characterized by a benzene ring
substituted with a bromine atom, a methyl group, and two nitro groups, imparts specific
reactivity and, consequently, significant health and safety hazards. Nitroaromatic compounds,
as a class, are recognized for their potential toxicity and explosive properties.[2] This guide
provides a comprehensive overview of the critical safety protocols and handling procedures
necessary to mitigate risks when working with this chemical. It is intended for laboratory
personnel, including researchers, chemists, and drug development professionals, who are
responsible for handling this compound.

Hazard Identification and Physicochemical
Properties

A thorough understanding of the hazards associated with 5-Bromo-2-methyl-1,3-
dinitrobenzene is the foundation of a robust safety plan. The primary risks involve its potential
toxicity, reactivity, and hazards upon decomposition. While comprehensive toxicological data is
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not available for this specific compound, the data for structurally related nitroaromatic and
halogenated compounds provide a basis for prudent handling.[1][3]

GHS Classification and Hazards

While a specific GHS classification is not universally established, related compounds suggest
potential for acute toxicity, skin irritation, and eye irritation.[4] One available safety data sheet
suggests it is classified as a toxic solid for transport purposes.[1] A key safety concern for
dinitro-aromatic compounds is the potential for explosive decomposition, especially with heat,
shock, or friction.[2]

Physicochemical Data Summary

The physical and chemical properties of a substance are critical for assessing its potential for
exposure (e.g., via dust formation) and for designing appropriate storage and handling

protocols.
Property Value Source(s)
Chemical Formula C7HsBrN20a4 [2][5]
Molecular Weight 261.03 g/mol [5]
Appearance Brown crystalline solid [2]
Melting Point 86-88 °C [1]
Boiling Point 314.2 °C (Predicted) [2]
Density 1.793 g/cm3 [1]
Flash Point 143.8 °C [1]
Soluble in organic solvents
Solubility such as ethanol, acetone, and [2]

dimethylformamide.

Risk Assessment and Control Measures

A systematic risk assessment must be performed before any experiment involving 5-Bromo-2-
methyl-1,3-dinitrobenzene. The workflow below outlines the critical decision-making process
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to establish appropriate safety controls.
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Start: Planned Experiment with
5-Bromo-2-methyl-1,3-dinitrobenzene

'

Quantity Defined

Conditions Defined

Low Risk
(e.g., <1g, ambient temp] solution)

Moderate Risk
(e.g., >1g solid, heating)

High Risk
(e.g., large scale, grinding)

Enhanced Controls: Maximum Controls:
- Add Face Shield - Designated Work Area
- Use Non-Sparking Tools - Respiratory Protection Mandatory
- Consider Respiratory Protection - Blast Shield / Remote Handling

Standard Controls:

- Chemical Fume Hood
- Standard PPE (Gloves, Goggles, Lab Coat)
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Contained in hood

\

Minor Spill:
1. Alert others
2. Don PPE
3. Contain with inert absorbent
4. Collect & dispose as hazardous waste
5. Decontaminate area

A

Chemical Spill > Outside hood 7 Large quantity

Major Spill:
1. Evacuate area
»

p| 2. Call emergency services
3. Prevent entry

( Skin Contact:
- 1. Remove contaminated clothing
'L 2. Wash area with soap & water for 15 min

3. Seek medical attention

Personnel Exposure

Emergency Event

\
)

Eye Contact:

. Flush with water for 15 min at eyewash station

2. Remove contact lenses if possible
3. Seek immediate medical attention

Inhalation:

=[ 1. Move to fresh air

2. Call for medical assistance

Incipient stage

\/

Small Fire:

. Use COz, dry chemical, or foam extinguisher

2. Do not use water jet

Spreading

Large Fire:

Click to download full resolution via product page

Caption: Decision-Making Workflow for Emergency Response.

1. Activate alarm

2. Evacuate area
3. Call fire department
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Spill Management

Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area
and ensure maximum ventilation. [1][4]2. Control Ignition Sources: Remove all sources of
ignition. [1]3. Containment: For small spills, contain the material using an inert absorbent like
sand, vermiculite, or silica gel. [4]Do not use combustible materials like paper towels. [4]4.
Cleanup: Carefully scoop the absorbed material into a labeled, sealable hazardous waste
container. [4]Avoid creating dust. [1]5. Decontamination: Clean the spill area with a suitable
solvent and then wash thoroughly with soap and water. [4]

First Aid Measures

Medical attention should be sought for any significant exposure.

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration and seek immediate medical attention. [6]* Skin Contact: Immediately remove all
contaminated clothing. [1]Wash the affected skin area with plenty of soap and water for at
least 15 minutes. [6][7]* Eye Contact: Immediately flush the eyes with copious amounts of
water for at least 15 minutes, holding the eyelids open. [1][7]Seek immediate medical
attention. [8]* Ingestion: Do NOT induce vomiting. [7][8]Rinse the mouth with water and seek
immediate medical attention. [1]

Fire Fighting

» Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam to

extinguish fires. [1]* Protective Actions: Firefighters should wear self-contained breathing
apparatus (SCBA) and full protective gear. [1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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